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Compound of Interest

Compound Name: Magnesium tartrate

Cat. No.: B1611172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thermal stability of magnesium tartrate and

magnesium oxalate, two common magnesium salts. Understanding the thermal decomposition

behavior of these compounds is critical in various scientific and industrial applications,

including materials science, catalysis, and pharmaceutical development, where thermal

processing is a key step. This document summarizes quantitative data from thermogravimetric

analysis (TGA) and differential scanning calorimetry (DSC), outlines detailed experimental

protocols for such analyses, and presents visual representations of the decomposition

pathways.

Quantitative Thermal Analysis Data
The thermal decomposition of magnesium tartrate and magnesium oxalate proceeds through

distinct stages, primarily involving dehydration followed by the decomposition of the anhydrous

salt. The data presented in Table 1 summarizes the key temperature ranges and corresponding

mass losses for these events.

Table 1: Thermal Decomposition Data for Magnesium Tartrate Tetrahydrate vs. Magnesium

Oxalate Dihydrate
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Thermal Event
Magnesium Tartrate
Tetrahydrate

Magnesium Oxalate
Dihydrate

Dehydration 39°C - 197°C 120°C - 300°C[1]

Intermediate Decomposition
260°C - 413°C (to Magnesium

Oxalate)
-

Final Decomposition
432°C - 616°C (to Magnesium

Carbonate)

300°C - 600°C (to Magnesium

Oxide, CO, CO₂)[1]

Final Residue
Magnesium Oxide (following

decomposition of MgCO₃)
Magnesium Oxide

Decomposition Pathways
The thermal decomposition of both magnesium tartrate and magnesium oxalate ultimately

yields magnesium oxide as the final solid product. However, the intermediate steps and the

gaseous byproducts differ significantly.

Magnesium Oxalate Decomposition
Magnesium oxalate dihydrate first undergoes dehydration to form the anhydrous salt.[2] This is

followed by the decomposition of anhydrous magnesium oxalate into magnesium oxide and a

mixture of carbon monoxide and carbon dioxide.[1][2] Some studies suggest the formation of

magnesium carbonate as an unstable intermediate.[2]

Magnesium Oxalate
Dihydrate

(MgC₂O₄·2H₂O)

Anhydrous
Magnesium Oxalate

(MgC₂O₄)

  120-300°C
- 2H₂O (g) Magnesium Oxide

(MgO)

  300-600°C
- CO (g), - CO₂ (g)

Magnesium Tartrate
Tetrahydrate

(MgC₄H₄O₆·4H₂O)

Anhydrous
Magnesium Tartrate

(MgC₄H₄O₆)

  39-197°C
- 4H₂O (g) Magnesium Oxalate

(MgC₂O₄)
  260-413°C Magnesium Carbonate

(MgCO₃)
  432-616°C Magnesium Oxide

(MgO)

  > ~400°C
- CO₂ (g)
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Sample Preparation

TGA/DSC Analysis

Data Analysis

Weigh 5-10 mg
of sample

Load into
 TGA crucible

Place crucible
in TGA furnace

Purge with N₂

(e.g., 50 mL/min)

Heat from ambient to 800°C
 at 10°C/min

Record mass loss
and heat flow

Plot TGA and
DSC curves

Determine decomposition
temperatures & mass loss

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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